N-(3-bromophenyl)-2-[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-(3-bromophenyl)-N'-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C16H14BrN3O4/c1-24-13-7-2-4-10(14(13)21)9-18-20-16(23)15(22)19-12-6-3-5-11(17)8-12/h2-9,21H,1H3,(H,19,22)(H,20,23)/b18-9+
• InChI Key: PKXKVLRTNDVICS-GIJQJNRQSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C(=O)NC2=CC(=CC=C2)Br
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C(=O)NC2=CC(=CC=C2)Br
• Molecular Formula: C16H14BrN3O4
• Molecular Weight: 392.20 g/mol

Description

N-(3-bromophenyl)-2-[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]-2-oxoacetamide, also known as 'compound 1', is a novel organic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of compound 1 is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways and enzymes in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. Compound 1 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Compound 1 has been reported to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). The compound has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In addition, compound 1 has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

Compound 1 has several advantages for lab experiments. It is relatively easy to synthesize and purify, and the yields have been found to be satisfactory. The compound has also been shown to be stable under various conditions. However, there are also some limitations to using compound 1 in lab experiments. The compound is relatively new, and there is limited information available on its toxicity and pharmacokinetics. Further studies are needed to determine the optimal dosage and administration route for the compound.

Future Directions

There are several future directions for research on compound 1. One area of interest is the development of analogs of the compound with improved pharmacokinetic properties. Another area of research is the study of the compound's effects on various signaling pathways and enzymes in the body. Additionally, further studies are needed to determine the optimal dosage and administration route for the compound. Finally, clinical trials are needed to determine the safety and efficacy of compound 1 in humans.
Conclusion:
In conclusion, N-(3-bromophenyl)-2-[2-(2-hydroxy-3-methoxybenzylidene)hydrazino]-2-oxoacetamide, or compound 1, is a novel organic compound with potential therapeutic applications. The compound has shown promising results in various scientific research applications, including anti-inflammatory, antioxidant, and antimicrobial properties. Compound 1 has also been shown to have potential therapeutic applications in the treatment of cancer, diabetes, and neurodegenerative disorders. However, further studies are needed to determine the optimal dosage and administration route for the compound, as well as its toxicity and pharmacokinetics.

Scientific Research Applications

Compound 1 has shown promising results in various scientific research applications. It has been reported to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. Several studies have also suggested that compound 1 has potential therapeutic applications in the treatment of cancer, diabetes, and neurodegenerative disorders. The compound has been tested on various cell lines and animal models, and the results have been encouraging.